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Compound of Interest

3-Nitro-5-(trifluoromethyl)benzoic
Compound Name: d
aci

cat. No.: B1297927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Nitro-5-(trifluoromethyl)benzoic acid (CAS No. 328-80-3), a key intermediate in various
synthetic applications. This document outlines its key physical properties, standard
experimental methodologies for their determination, and a generalized workflow for such
characterization.

Physicochemical Data Summary

The accurate determination of melting and boiling points is crucial for the identification,
purification, and handling of chemical compounds. The following table summarizes the reported
values for 3-Nitro-5-(trifluoromethyl)benzoic acid.

Parameter Value Conditions
Melting Point 127-129 °CJ[1] Not Specified
128-129 °CJ[2] Not Specified
129 °C[3] Not Specified
130-132 °CJ[4][5] Not Specified
Boiling Point 309.8 °CJ[1] at 760 mmHg
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Experimental Protocols

The following are detailed, generalized methodologies for the determination of melting and

boiling points, applicable to crystalline solids like 3-Nitro-5-(trifluoromethyl)benzoic acid.

Melting Point Determination (Capillary Method)

Sample Preparation: A small quantity of the dry, crystalline 3-Nitro-5-
(trifluoromethyl)benzoic acid is finely powdered. This powder is then packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a steady, slow rate (typically 1-2 °C per
minute) as it approaches the expected melting point.

Data Recording: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow.

Boiling Point Determination (Distillation Method)

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a port for a thermometer or temperature probe, a condenser, and a
receiving flask.

Sample and Boiling Chips: The 3-Nitro-5-(trifluoromethyl)benzoic acid is placed in the
round-bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is heated using a heating mantle. The liquid is brought to a boil, and the
vapor rises into the distillation head.

Temperature Equilibrium: The thermometer bulb or probe should be positioned so that its top
is level with the bottom of the side-arm leading to the condenser. This ensures that the
temperature of the vapor in equilibrium with the boiling liquid is measured.
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« Data Recording: The temperature is recorded when it stabilizes during a steady distillation.
The atmospheric pressure is also recorded, as the boiling point is pressure-dependent. The
boiling point is typically reported at standard atmospheric pressure (760 mmHQ).[1]

Process Visualization

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a chemical compound such as 3-Nitro-5-(trifluoromethyl)benzoic acid.
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Caption: Workflow for Physicochemical Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.benchchem.com/product/b1297927?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297927?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. echemi.com [echemi.com]

e 2. matrix.staging.lint.co.uk [matrix.staging.1lint.co.uk]
o 3. tcichemicals.com [tcichemicals.com]

» 4. fishersci.fr [fishersci.fr]

» 5. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-Nitro-
5-(trifluoromethyl)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297927#3-nitro-5-trifluoromethyl-benzoic-acid-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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